Cas no 40064-68-4 (1,2-thiazol-3-ylmethanamine)

• Product Name: 1,2-thiazol-3-ylmethanamine
• CAS No: 40064-68-4
• MF: C₄H₆N₂S
• MW: 114.168838977814
• MDL: MFCD09834766
• CID: 55153
• PubChem ID: 22639467
• Update Time: 2025-04-18

1,2-thiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Isothiazol-3-ylmethanamine
• 3-(Aminomethyl)isothiazole
• 1,2-thiazol-3-ylmethanamine
• 3-Isothiazolemethanamine
• 3-isothiazolylmethanamine
• C-Isothiazol-3-yl-methylamine
• (1,2-thiazol-3-yl)methanamine
• A824878
• PB23687
• DTXSID40627215
• J-512734
• EN300-243261
• (ISOTHIAZOL-3-YL)METHANAMINE
• 40064-68-4
• P10783
• CS-0054865
• 1-(1,2-Thiazol-3-yl)methanamine
• AKOS006283196
• SCHEMBL1207464
• MFCD09834766
• FT-0762756

• MDL： MFCD09834766
• Inchi： 1S/C4H6N2S/c5-3-4-1-2-7-6-4/h1-2H,3,5H2
• InChI Key： FJGCCKCEAWBXCV-UHFFFAOYSA-N
• SMILES： S1C=CC(CN)=N1

Computed Properties

• Exact Mass: 114.02500
• Monoisotopic Mass: 114.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.239
• Boiling Point: 120 ºC
• Flash Point: 27 ºC
• Refractive Index: 1.592
• PSA: 67.15000
• LogP: 1.30210

1,2-thiazol-3-ylmethanamine Security Information

• Storage Condition：Sealed in dry,2-8°C